![molecular formula C8H16ClN B1408508 Spiro[2.5]oct-4-ylamine hydrochloride CAS No. 1965308-89-7](/img/structure/B1408508.png)
Spiro[2.5]oct-4-ylamine hydrochloride
Overview
Description
Molecular Structure Analysis
Spiro[2.5]oct-4-ylamine hydrochloride has a unique spirocyclic ring structure. The term “spiro” refers to the two rings sharing a single atom. The molecule is classified as a tertiary amine, meaning it has three groups attached to the nitrogen atom.Physical and Chemical Properties Analysis
This compound is an off-white solid . It has a molecular weight of 161.67 and a molecular formula of C8H16ClN .Scientific Research Applications
Reactivity and Solvolysis
- The solvolysis of compounds including Spiro[2.5]oct-4-yl derivatives has been explored, showing significant differences in solvolysis rates depending on the substitution patterns. These studies provide insights into the structure-reactivity relationships of spiro compounds (Tsuji, Moritani, Nishida, & Tadokoro, 1967).
Synthesis of 2-Azabicyclo[3.2.1]oct-3-enes
- Research has been conducted on the synthesis of 2-azabicyclo[3.2.1]oct-3-enes from 4-chloroalkyl-1,4-dihydropyridines, indicating the versatility of Spiro[2.5]oct-4-ylamine hydrochloride in synthesizing complex bicyclic compounds (Gregory, Bullock, & Chen, 1985).
Anti-Influenza Activity
- This compound and its derivatives have been studied for their potential anti-influenza A activity. These compounds have shown similar activity to known anti-influenza drugs, highlighting their potential in medicinal chemistry (de la Cuesta, Ballesteros, & Trigo, 1984).
Study of Cation Rearrangements
- The rearrangement of spiro[2.n]alkyl cations, including this compound, has been studied, providing valuable insights into the stability and reactivity of spirocyclic cations (Prakash, Fung, Olah, & Rawdah, 1987).
Mechanism of P450 Enzymes
- This compound has been used as a probe to understand the mechanism of hydrocarbon hydroxylation by cytochrome P450 enzymes. This research contributes to a better understanding of these vital enzymes in biochemistry (Auclair, Hu, Little, Ortiz de Montellano, & Groves, 2002).
Ionic Liquid Promoted Synthesis
- A study has explored the use of ionic liquids to promote the synthesis of spiro compounds like Spiro[naphthalene-2,5′-pyrimidine]-4-carbonitrile, demonstrating the compound's role in green chemistry and catalysis (Gaikwad, Gawade, Kamble, Nimbalkar, Pujari, Undale, Patil, & Pore, 2018).
Safety and Hazards
The safety data sheet for Spiro[2.5]oct-4-ylamine hydrochloride indicates that it may cause respiratory irritation, skin irritation, and serious eye irritation . It is recommended to avoid breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and a dust respirator should be worn when handling this compound .
Properties
IUPAC Name |
spiro[2.5]octan-8-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N.ClH/c9-7-3-1-2-4-8(7)5-6-8;/h7H,1-6,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTBHROGZGOGEDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC2)C(C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1965308-89-7 |
Source
|
| Record name | spiro[2.5]octan-4-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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